N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide
Catalog No.
S7704675
CAS No.
M.F
C12H14F2N2O
M. Wt
240.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide
IUPAC Name
N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide
Molecular Formula
C12H14F2N2O
Molecular Weight
240.25 g/mol
InChI
InChI=1S/C12H14F2N2O/c13-10-4-3-9(7-11(10)14)15-12(17)8-16-5-1-2-6-16/h3-4,7H,1-2,5-6,8H2,(H,15,17)
InChI Key
BORSRHQQKSIUQW-UHFFFAOYSA-N
SMILES
C1CCN(C1)CC(=O)NC2=CC(=C(C=C2)F)F
Canonical SMILES
C1CCN(C1)CC(=O)NC2=CC(=C(C=C2)F)F
XLogP3
2.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
240.10741940 g/mol
Monoisotopic Mass
240.10741940 g/mol
Heavy Atom Count
17
Dates
Last modified: 01-05-2024
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